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Abstract

N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity of significant concern in the
pharmaceutical industry due to its potential genotoxic and carcinogenic properties.[1] As a
derivative of methylphenidate, a widely prescribed central nervous system stimulant, the
presence of NMPH in drug products is rigorously monitored. This technical guide provides a
comprehensive overview of the chemical properties and stability of N-
Nitrosomethylphenidate, intended to support risk assessment, analytical method
development, and formulation strategies. This document details the physicochemical
characteristics of NMPH, its formation pathways, and its stability under various stress
conditions. Detailed experimental protocols for its synthesis, purification, and analysis are also
presented to aid researchers in their laboratory investigations.

Introduction

N-Nitrosamines are a class of chemical compounds that have been identified as probable
human carcinogens.[2] Their formation can occur when a secondary or tertiary amine reacts
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with a nitrosating agent, such as nitrous acid.[2] In the context of pharmaceuticals, this can
happen during the synthesis of the active pharmaceutical ingredient (API), in the finished drug
product during its shelf life, or even in vivo from the ingestion of certain precursor drugs. The
discovery of N-nitrosamine impurities in several widely used medications has led to increased
regulatory scrutiny and a demand for a thorough understanding of these compounds.

N-Nitrosomethylphenidate is the N-nitroso derivative of methylphenidate. Its formation is a
potential risk during the manufacturing and storage of methylphenidate-containing products,
especially under acidic conditions in the presence of nitrites.[1] This guide aims to consolidate
the available scientific information on the chemical properties and stability of NMPH to assist
pharmaceutical scientists in controlling this impurity.

Chemical Properties of N-Nitrosomethylphenidate

A thorough understanding of the chemical and physical properties of N-
Nitrosomethylphenidate is fundamental for its detection, quantification, and control.

Physicochemical Data

The key physicochemical properties of N-Nitrosomethylphenidate are summarized in the

table below.
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Property Value Source
methyl 2-(1-nitrosopiperidin-2-
IUPAC Name [31[4]
yl)-2-phenylacetate
N-Nitroso-methylphenidate,
Synonyms Methyl 1-nitroso-a-phenyl-2- [1][4]
piperidineacetate
CAS Number 55557-03-4 (11131141
Molecular Formula C14H18N203 [11[3114]
Molecular Weight 262.31 g/mol [1]
Appearance Light Yellow Solid [5]
Melting Point 110.6-112.9°C
- ) Approximately 200°C (may
Boiling Point ) ) -
vary with purity and conditions)
- Soluble in acetonitrile. Limited
Solubility o [5]
solubility in water.
Storage 2-8 °C for long-term storage. [5]

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and quantification of N-

Nitrosomethylphenidate. While a comprehensive repository of spectral data is not publicly

available, typical analytical techniques for nitrosamine analysis include:

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, which is essential for identification. LC-MS/MS is a powerful tool for sensitive and

selective quantification.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed

information about the molecular structure.
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« Infrared (IR) Spectroscopy: Can identify the presence of key functional groups, such as the
N-N=0O group.

Formation Pathway of N-Nitrosomethylphenidate

N-Nitrosomethylphenidate is formed from the nitrosation of methylphenidate. This reaction
typically occurs under acidic conditions where nitrous acid (HNO2), formed from a nitrite source
(e.g., sodium nitrite), acts as the nitrosating agent. The secondary amine in the piperidine ring
of methylphenidate is susceptible to electrophilic attack by the nitrosonium ion (NO*) or other
nitrosating species.

Formation Pathway of N-Nitrosomethylphenidate
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Caption: Formation of N-Nitrosomethylphenidate from methylphenidate and a nitrite source
under acidic conditions.

Stability of N-Nitrosomethylphenidate

The stability of N-Nitrosomethylphenidate is a critical factor in determining its fate in
pharmaceutical products and during analytical testing. It is known to be sensitive to heat and
light.

Forced Degradation Studies

Forced degradation studies are essential to understand the degradation pathways of N-
Nitrosomethylphenidate and to develop stability-indicating analytical methods. While specific
guantitative data for NMPH is limited in the public domain, a general approach to forced
degradation based on ICH guidelines is recommended.

4.1.1. Experimental Protocol for Forced Degradation

A generic protocol for the forced degradation of N-Nitrosomethylphenidate is outlined below.
This should be adapted based on the specific formulation and analytical method.

o Preparation of Stock Solution: Prepare a stock solution of N-Nitrosomethylphenidate in a
suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

e Stress Conditions:

o Acid Hydrolysis: Treat the stock solution with 0.1 M HCI and heat at 60°C for a specified
period (e.g., 2, 4, 8, 24 hours).

o Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature for a
specified period.

o Oxidative Degradation: Treat the stock solution with 3% H202 at room temperature for a
specified period.

o Thermal Degradation: Expose the solid N-Nitrosomethylphenidate or its solution to dry
heat (e.g., 80°C) for a specified period.
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o Photolytic Degradation: Expose the stock solution in a photostability chamber to a light
source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux
hours and an integrated near ultraviolet energy of not less than 200 watt hours/square
meter). A control sample should be wrapped in aluminum foil to protect it from light.

o Sample Analysis: At each time point, withdraw a sample, neutralize if necessary, and dilute to
a suitable concentration for analysis by a validated stability-indicating HPLC or LC-MS
method.

o Data Evaluation: Analyze the chromatograms for the appearance of degradation products
and the decrease in the peak area of N-Nitrosomethylphenidate.
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Caption: A generalized workflow for conducting forced degradation studies on N-
Nitrosomethylphenidate.

Experimental Protocols
Synthesis of N-Nitrosomethylphenidate

The following is a representative laboratory-scale synthesis protocol for N-
Nitrosomethylphenidate. Caution: N-Nitrosamines are potent carcinogens and should be
handled with extreme care using appropriate personal protective equipment in a well-ventilated
fume hood.

Materials:

Methylphenidate hydrochloride

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), concentrated and 1 M

e Dichloromethane (CH2Cl2)

» Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate (Na2S0a4)

* Ice bath

Procedure:

o Dissolve methylphenidate hydrochloride in water.
» Cool the solution in an ice bath to 0-5 °C.

e Slowly add a solution of sodium nitrite in water to the cooled methylphenidate solution while
maintaining the temperature below 5 °C.

 Acidify the reaction mixture by the dropwise addition of 1 M HCI, ensuring the temperature
remains below 10 °C. The optimal pH for nitrosation is typically between 2 and 4.
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Stir the reaction mixture at 0-5 °C for 1-2 hours.

Extract the product with dichloromethane (3 x volumes).

Combine the organic layers and wash with saturated sodium bicarbonate solution and then
with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield
crude N-Nitrosomethylphenidate.

Purification of N-Nitrosomethylphenidate

The crude N-Nitrosomethylphenidate can be purified by column chromatography on silica gel

or by preparative high-performance liquid chromatography (prep-HPLC).

5.2.1. Purification by Column Chromatography

Slurry Preparation: Dissolve the crude product in a minimal amount of the eluent.

Column Packing: Pack a silica gel column with a suitable solvent system (e.g., a gradient of
ethyl acetate in hexanes).

Loading and Elution: Load the crude product onto the column and elute with the chosen
solvent system.

Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) or
HPLC to identify the fractions containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced
pressure to obtain purified N-Nitrosomethylphenidate.

Analytical Methodologies

The sensitive and selective quantification of N-Nitrosomethylphenidate is crucial for risk

assessment and quality control. Liquid chromatography coupled with mass spectrometry (LC-

MS) is the most widely used technique.

LC-MS/MS Method for Quantification
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A general LC-MS/MS method for the analysis of nitrosamines can be adapted for N-

Nitrosomethylphenidate.

Parameter

Condition

Chromatographic System

UHPLC system

Column

C18 reverse-phase column (e.g., 2.1 x 50 mm,
1.8 pm)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile/methanol

A suitable gradient to achieve separation from

Gradient

other impurities
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 1-10puL

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive mode

MRM Transitions

Specific precursor-to-product ion transitions for
NMPH should be optimized.

Conclusion

This technical guide has summarized the key chemical properties and stability considerations

for N-Nitrosomethylphenidate. The provided information on its formation, degradation,

synthesis, and analysis is intended to be a valuable resource for researchers, scientists, and

drug development professionals. A thorough understanding of this nitrosamine impurity is

essential for ensuring the safety and quality of methylphenidate-containing pharmaceutical

products. Further research into the quantitative aspects of NMPH stability under various

conditions is encouraged to refine risk assessments and control strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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